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Compound of Interest

Compound Name:
N-(1-Methoxypropan-2-yl)-2,6-

dimethyloxan-4-amine

Cat. No.: B13294675

Get Quote

Executive Summary: The "Polar Lipophilic" Scaffold
In modern medicinal chemistry, 2,6-dimethyloxan-4-amine (systematically 2,6-

dimethyltetrahydro-2H-pyran-4-amine) represents a high-value pharmacophore.[1] It serves as

a bioisostere for cyclohexylamines and piperidines, offering a strategic advantage: modulation

of lipophilicity (LogP) and basicity (pKa) without sacrificing steric bulk.

This guide details the physicochemical behavior of this scaffold. Unlike simple aliphatic amines,

the 2,6-dimethyloxan-4-amine core exhibits complex stereochemical behavior that directly

dictates its solubility, metabolic stability, and receptor binding affinity.[1]
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Property
2,6-Dimethyloxan-
4-amine Core

Cyclohexylamine
(Reference)

Impact on Drug
Design

pKa (Conj.[1] Acid) 8.8 – 9.2 ~10.6

Reduced basicity

improves membrane

permeability and

reduces hERG

liability.

LogP ~0.2 – 0.8 ~1.5

Ether oxygen lowers

lipophilicity, improving

solubility in aqueous

media while

maintaining

hydrophobic contacts

via methyls.

Conformation Rigid Chair Flexible Chair

2,6-Methyl groups

"anchor" the

conformation,

reducing entropic

penalty upon binding.

Structural Architecture & Stereochemistry
The physical properties of these derivatives are governed entirely by their stereochemistry. The

2,6-dimethyl substitution pattern creates a "locking" effect on the pyran ring.

The Anchoring Effect
The thermodynamic preference for the methyl groups at positions 2 and 6 to adopt an

equatorial orientation is the primary driving force. This forces the ring into a specific chair

conformation. Consequently, the amine at position 4 can exist in two distinct diastereomeric

forms relative to the methyls.

Stereochemical Hierarchy (DOT Visualization)
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Figure 1: Stereochemical hierarchy of the scaffold.[1] The 2,6-cis-dimethyl arrangement is the

requisite anchor for stable derivatives.[1]

Isomer Characterization
Isomer A (2,6-cis, 4-equatorial): The amine projects into the same plane as the methyls (all-

equatorial).[1] This is the primary target for most libraries due to stability.

Isomer B (2,6-cis, 4-axial): The amine projects perpendicular to the ring.[1] While less stable

due to 1,3-diaxial interactions with ring protons, this isomer is critical when the drug target

requires a specific vector (e.g., projecting into a deep pocket).
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Physicochemical Profile
Basicity (pKa) Modulation
The ether oxygen at position 1 exerts a negative inductive effect (-I) through the sigma

framework, withdrawing electron density from the nitrogen atom at position 4.

Mechanism: The electron-withdrawing oxygen stabilizes the free base relative to the

protonated ammonium species, thereby lowering the pKa.

Data Point: While cyclohexylamine has a pKa of ~10.6, 2,6-dimethyloxan-4-amine

derivatives typically exhibit pKa values in the 8.8 – 9.2 range.[1]

Implication: At physiological pH (7.4), a larger fraction of the oxan-4-amine exists in the

neutral (unprotonated) state compared to cyclohexylamine.[1] This significantly enhances

passive membrane permeability (P_app) and blood-brain barrier (BBB) penetration.[1]

Lipophilicity (LogP/LogD)
The "Magic Methyl" effect is prominent here.

Core Pyran: The oxygen atom reduces LogP by ~1.0 unit vs. cyclohexane.

Methyl Compensation: Adding two methyl groups restores some lipophilicity (+0.5 per

methyl), resulting in a "Goldilocks" zone—lipophilic enough to bind hydrophobic pockets, but

polar enough to remain soluble.

Boiling Point & Density
Density: ~0.94 - 0.98 g/cm³ (Higher than cyclohexyl analogs due to oxygen mass).[1]

Boiling Point: Estimated at 170–180°C at atmospheric pressure (based on N-methyl analog

data).[1] Note: 4-aminotetrahydropyran boils at ~60°C under reduced pressure, but

derivatives are significantly less volatile.[1]

Synthesis & Purification Protocols
To study these physical properties, one must isolate pure stereoisomers. The following protocol

utilizes a reductive amination approach that favors the thermodynamic product.
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Workflow Visualization (DOT)
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Figure 2: Synthesis pathway favoring the thermodynamic stereoisomer.

Experimental Protocol: Reductive Amination
Objective: Synthesis of 2,6-cis-dimethyltetrahydro-2H-pyran-4-amine.

Reagents: 2,6-dimethyltetrahydro-4H-pyran-4-one (1.0 eq), Ammonium Acetate (10.0 eq),

Sodium Cyanoborohydride (0.7 eq), Methanol (0.5 M).

Procedure:

Dissolve ketone and ammonium acetate in MeOH. Stir at 25°C for 2 hours to form the

imine in situ.

Cool to 0°C. Add NaBH3CN portion-wise.

Allow to warm to 25°C and stir for 16 hours.

Workup (Critical for Property Analysis):

Quench with conc. HCl to pH < 2 (destroy excess hydride and protonate amine).

Extract with Et2O (removes non-basic impurities/unreacted ketone). Discard organic layer.

Basify aqueous layer to pH > 12 with NaOH pellets.

Extract with DCM (3x). The amine is now in the organic layer.

Dry (Na2SO4) and concentrate.

Validation: 1H NMR should show the methine proton at C4.
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Axial proton (Equatorial amine): ~2.8 ppm (tt, J = 11, 4 Hz). Large coupling constant

indicates trans-diaxial relationship with C3/C5 protons.[1]

Analytical Characterization Methods
To validate the physical properties in your own lab, use these self-validating methods.

pKa Determination (Potentiometric Titration)
Do not rely on calculated values.

System: SiriusT3 or manual potentiometer.

Solvent: Water (CO2-free) at 25°C.

Ionic Strength: 0.15 M KCl (physiological mimic).

Protocol: Titrate 0.5 mg of sample from pH 2.0 to pH 12.0. Look for the inflection point.

Expected Result: Inflection at pH ~9.0.

LogD Shake-Flask Method
Phases: 1-Octanol (saturated with buffer) / Phosphate Buffer (pH 7.4).[1]

Method:

Dissolve compound in buffer (known concentration, Absorbance A_initial).

Add equal volume of octanol.

Shake for 1 hour; centrifuge to separate phases.

Measure Absorbance of aqueous phase (A_final).

Calculation: LogD = Log10((A_initial - A_final) / A_final).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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